Cas no 254909-26-7 (L-Proline,4-(acetylamino)-5-oxo-, methyl ester, (4S)-)

• Product name: L-Proline,4-(acetylamino)-5-oxo-, methyl ester, (4S)-
• CAS No: 254909-26-7
• MF: C₈H₁₂N₂O₄
• MW: 200.19188
• CID: 246762
• PubChem ID: 45089540

L-Proline,4-(acetylamino)-5-oxo-, methyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

• L-Proline,4-(acetylamino)-5-oxo-, methyl ester, (4S)-
• L-Proline, 4-(acetylamino)-5-oxo-, methyl ester, (4S)- (9CI)
• (2S,4S)-Methyl 4-acetamido-5-oxopyrrolidine-2-carboxylate
• 254909-26-7

• Inchi： InChI=1S/C8H12N2O4/c1-4(11)9-5-3-6(8(13)14-2)10-7(5)12/h5-6H,3H2,1-2H3,(H,9,11)(H,10,12)/t5-,6-/m0/s1
• InChI Key： VLYRPVORJSMBSF-WDSKDSINSA-N
• SMILES： COC([C@H]1NC(=O)[C@@H](NC(=O)C)C1)=O

Computed Properties

• Exact Mass: 200.07976
• Monoisotopic Mass: 200.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5Ų
• XLogP3: -1

Experimental Properties

• PSA: 84.5